![molecular formula C9H15ClN4 B1480008 3-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-amine CAS No. 2092093-53-1](/img/structure/B1480008.png)
3-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-amine
Overview
Description
3-(3-Chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-amine (CDIPA) is a heterocyclic organic compound that is known for its versatility in synthesis and applications in scientific research. It is a popular choice of organic compound due to its ability to form a variety of derivatives and its stability in a wide range of conditions. CDIPA has been used in various fields of research, including chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Biochemical Research
In biochemical research, this compound is utilized for the study of protein interactions and binding affinities. It has been used in the synthesis of 5,6-dihydroimidazo[2,1-b]thiazoles, which are important for understanding the binding dynamics with biomolecules like bovine serum albumin (BSA) and DNA .
Pharmacology
Pharmacologically, it serves as a chemiluminescent probe for detecting active oxygen species in biological systems. This is crucial for understanding oxidative stress and its implications in various diseases .
Medicinal Chemistry
In medicinal chemistry, the compound finds application in the development of new drugs due to its role in generating chemiluminescence. This property is significant for assays that measure reactive oxygen species, which are involved in cell signaling and homeostasis .
Organic Synthesis
The compound is involved in organic synthesis processes, particularly in the generation of chemiluminescence. This reaction is essential for creating sensitive detection methods for various organic molecules .
Chemical Engineering
From a chemical engineering perspective, this compound’s ability to react with superoxide or singlet oxygen to emit light is leveraged in designing sensors and detection systems. These systems are used for monitoring environmental pollutants and for quality control in manufacturing processes .
Proteomics
Lastly, in proteomics, it is used in the study of protein structures and functions, especially in the context of post-translational modifications. The chemiluminescent properties aid in visualizing and quantifying proteins, which is fundamental for understanding complex biological processes .
properties
IUPAC Name |
3-(3-chloro-6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl)propan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15ClN4/c10-8-6-12-9-7-13(3-1-2-11)4-5-14(8)9/h6H,1-5,7,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KLABOFHKBCZRDB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=NC=C2Cl)CN1CCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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